Cas no 100571-65-1 (1-(2-isocyanoethyl)-4-methylbenzene)

• Product Name: 1-(2-isocyanoethyl)-4-methylbenzene
• CAS No: 100571-65-1
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 6511712
• PubChem ID: 83479258
• Update Time: 2025-06-08

1-(2-isocyanoethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanoethyl)-4-methylbenzene
• Benzene, 1-(2-isocyanoethyl)-4-methyl-

• Inchi： 1S/C10H11N/c1-9-3-5-10(6-4-9)7-8-11-2/h3-6H,7-8H2,1H3
• InChI Key： BGNWINOJRYWNRH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)C[N+]#[C-]

Additional information on 1-(2-isocyanoethyl)-4-methylbenzene

Introduction to 1-(2-isocyanoethyl)-4-methylbenzene (CAS No. 100571-65-1) and Its Emerging Applications in Chemical Biology

1-(2-isocyanoethyl)-4-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 100571-65-1, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a methylbenzene core substituted with an isocyanoethyl group at the 2-position, exhibits distinct reactivity that makes it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery applications.

The isocyanoethyl moiety in 1-(2-isocyanoethyl)-4-methylbenzene introduces a high degree of reactivity, enabling various functionalization strategies that are pivotal for the development of novel bioactive molecules. The compound's ability to undergo nucleophilic addition reactions with amines, alcohols, and thiols allows for the facile construction of urea and thiourea derivatives, which are widely recognized for their biological activities. These derivatives have been explored in several therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

Recent advancements in medicinal chemistry have highlighted the utility of 1-(2-isocyanoethyl)-4-methylbenzene in the design of small-molecule inhibitors targeting protein-protein interactions. The compound's structural framework provides an ideal scaffold for modulating the activity of key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes implicated in cancer progression. The methylbenzene ring enhances lipophilicity, improving membrane permeability and thereby increasing bioavailability—a critical factor for therapeutic efficacy.

The synthesis of 1-(2-isocyanoethyl)-4-methylbenzene involves well-established organic transformations, including chlorination followed by nucleophilic substitution with isocyanate precursors. This synthetic route ensures high yield and purity, making it suitable for large-scale production required for industrial applications. Additionally, modifications to the compound's structure have led to derivatives with enhanced selectivity and reduced toxicity, addressing key challenges in drug development.

In the realm of chemical biology, 1-(2-isocyanoethyl)-4-methylbenzene has been employed as a tool compound for studying protein-ligand interactions. Its reactivity allows researchers to generate covalent probes that can selectively label target proteins, facilitating structural elucidation and functional analysis. Such methodologies are instrumental in understanding complex biological systems and identifying novel therapeutic targets.

Emerging research also suggests that derivatives of 1-(2-isocyanoethyl)-4-methylbenzene may exhibit antimicrobial properties. The introduction of electron-withdrawing groups into the methylbenzene core has been shown to enhance interactions with bacterial cell walls, leading to potent antibacterial activity. This finding opens up new avenues for developing antimicrobial agents against resistant strains of pathogens.

The compound's potential extends beyond pharmaceutical applications; it has been explored in materials science for the development of advanced polymers and coatings. The isocyanoethyl group enables polymerization reactions that yield high-performance materials with tailored properties, such as thermal stability and mechanical strength.

Regulatory considerations play a crucial role in the commercialization of 1-(2-isocyanoethyl)-4-methylbenzene and its derivatives. Compliance with safety standards ensures that researchers and industrial users can handle the compound without compromising health or environmental safety. Continuous improvements in synthetic methodologies aim to minimize hazardous byproducts, aligning with global efforts to promote sustainable chemistry.

Future directions in research may focus on exploring novel derivatives of 1-(2-isocyanoethyl)-4-methylbenzene using computational chemistry approaches. Machine learning models can predict the biological activity of different structural variants, accelerating the discovery process. Such integrative strategies between experimental chemistry and computational biology hold promise for unlocking new therapeutic possibilities.

In conclusion, 1-(2-isocyanoethyl)-4-methylbenzene (CAS No. 100571-65-1) represents a significant advancement in chemical biology, offering a robust platform for drug discovery and material science applications. Its unique reactivity, coupled with recent innovations in synthetic methodologies, positions it as a cornerstone compound for addressing complex biological challenges while adhering to stringent safety standards.